N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H10Cl2N2O4/c18-10-7-11(19)9-12(8-10)20-17(22)16-6-5-15(25-16)13-3-1-2-4-14(13)21(23)24/h1-9H,(H,20,22)
• InChI Key: ITHRNQWEMWNKQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=CC(=CC(=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C17H10Cl2N2O4
• Molecular Weight: 377.2 g/mol

Description

N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide is a synthetic organic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring substituted with a carboxamide group, a 3,5-dichlorophenyl group, and a 2-nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through various methods, such as the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds.

Introduction of Substituents: The 3,5-dichlorophenyl and 2-nitrophenyl groups can be introduced through electrophilic aromatic substitution reactions.

Formation of the Carboxamide Group: The carboxamide group can be formed by reacting the furan ring with an appropriate amine under suitable conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This could include using continuous flow reactors, optimizing reaction conditions to increase yield and purity, and implementing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas with a palladium catalyst.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Common nucleophiles for substitution reactions include amines, thiols, and alkoxides.

Major Products Formed

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Products may include amines.

Substitution: Products will vary depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide would depend on its specific application. For example, if it is used as an antimicrobial agent, it may work by disrupting bacterial cell membranes or inhibiting essential enzymes. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

N-(3,5-dichlorophenyl)-5-phenylfuran-2-carboxamide: Similar structure but lacks the nitro group.

N-(3,5-dichlorophenyl)-5-(2-methylphenyl)furan-2-carboxamide: Similar structure but has a methyl group instead of a nitro group.

Uniqueness

N-(3,5-dichlorophenyl)-5-(2-nitrophenyl)furan-2-carboxamide is unique due to the presence of both the 3,5-dichlorophenyl and 2-nitrophenyl groups, which may confer specific chemical and biological properties that are not present in similar compounds.